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Abstract
5-Bromoindole is a halogenated derivative of indole that serves as a crucial building block in

organic synthesis and medicinal chemistry.[1] Its structure, featuring an indole ring substituted

with a bromine atom at the 5-position, enhances its reactivity and makes it a valuable precursor

for a wide range of complex organic molecules.[1] This technical guide provides a

comprehensive overview of the physicochemical properties, spectral data, and key

experimental protocols related to 5-Bromoindole. It is intended to be a valuable resource for

researchers and professionals in drug development and chemical research, offering detailed

information for its application in the synthesis of bioactive compounds, including anti-

inflammatory, antimicrobial, and anti-tumor agents.[1]

Physicochemical Properties
5-Bromoindole is typically a white to light brown crystalline powder or chunks.[2][3][4] It is

known for its chemical stability and is soluble in organic solvents such as ethanol, ether, and

chloroform.[1] A summary of its key physicochemical properties is presented in the table below.
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Property Value Source

Molecular Formula C₈H₆BrN [2][3][5]

Molecular Weight 196.04 g/mol [2][3]

Melting Point 87.0 - 94.0 °C [2][3][5][6]

Boiling Point 228.5 °C (rough estimate) [2][3]

Density 1.5466 (rough estimate) [2][3]

Appearance
White to gray to brown powder

to crystal
[2][4][5]

Solubility

Soluble in ethanol, ether,

chloroform; 126 mg/L in water

(calculated)

[1][2][3]

pKa 16.04 ± 0.30 (Predicted) [2][3][4]

Flash Point 145.5 °C [2]

Storage Conditions

Keep in a dark place, under an

inert atmosphere. Store in a

freezer at -20°C.[2][3][7]

Spectral Data
The spectral characteristics of 5-Bromoindole are essential for its identification and

characterization.
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Spectral Data Type Key Features Source

¹H NMR

A ¹H NMR spectrum is

available for 5-Bromoindole.[8]

In CDCl₃, aromatic protons

appear as a multiplet between

6.44-7.73 ppm, and the NH

proton appears as a singlet at

8.08 ppm.[9]

[8][9]

IR

An IR spectrum is available.

[10] Key peaks observed in

KBr are at 3414, 1450, 1412,

1315, 1091, 798, 763, and 503

cm⁻¹.[9]

[9][10]

UV-Vis

In methanol, UV absorption

maxima are observed at 279,

287, and 296 nm, with log ε

values of 3.70, 3.69, and 3.53,

respectively.[4][11]

[4][11]

Experimental Protocols
Synthesis of 5-Bromoindole
A common method for the synthesis of 5-Bromoindole involves a multi-step process starting

from indole.[9][12]

Step 1: Preparation of Sodium Indoline-2-Sulfonate

Dissolve 50g of indole in 100 ml of ethanol.

Add this solution to a solution of 100g of sodium bisulfite in 300 ml of water.

Stir the mixture overnight.

Collect the resulting light tan solid by vacuum filtration, wash with ether, and dry.[9]
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Step 2: Preparation of Sodium 1-Acetyl Indoline-2-Sulfonate

Suspend 30g of sodium bisulfite in 300 ml of acetic anhydride.

Add 30g of the sodium indoline-2-sulfonate from the previous step.

Stir the suspension at 70°C for 1 hour.

Add another 100 ml of acetic anhydride to facilitate stirring as a voluminous white solid

forms.

Increase the temperature to 90°C for 2 hours.

Cool the suspension to room temperature, filter, and wash with acetic anhydride and then

ether. The crude solid is used directly in the next step.[9]

Step 3: Synthesis of 5-Bromoindole

Dissolve all the acylated material from the previous step in 150 ml of water at 0-5°C.

Add 40g of Bromine dropwise with stirring, maintaining the temperature below 5°C.

Stir the solution at 0-5°C for 1 hour, then allow it to warm to room temperature.

Add a solution of approximately 10g of sodium bisulfite in 30 ml of water to remove excess

bromine.

Neutralize the solution to pH 7 using 40% NaOH, keeping the temperature below 30°C.

Stir the solution overnight (approximately 12 hours) at 50°C, during which a light tan

precipitate will form.

Make the solution basic with 40% NaOH and stir for an additional 3 hours at 50°C.

Collect the precipitate by vacuum filtration, wash thoroughly with water, and air dry.[9]
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Synthesis Workflow for 5-Bromoindole

Indole

Sodium Bisulfite,
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Acetic Anhydride,
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Sodium 1-Acetyl
Indoline-2-Sulfonate

1. Bromine
2. Sodium Bisulfite

3. NaOH

5-Bromoindole
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A simplified workflow for the synthesis of 5-Bromoindole.
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Purification
Purification of 5-Bromoindole can be achieved by steam distillation from a faintly alkaline

solution.[4][11] The aqueous distillate is cooled, and the solid is collected and dried in a

vacuum desiccator over P₂O₅.[4][11] Further recrystallization can be performed from aqueous

ethanol (35%) or a mixture of petroleum ether and diethyl ether.[4][11]

Applications in Research and Drug Development
5-Bromoindole is a versatile intermediate in medicinal chemistry.[1] It is a key starting material

for the synthesis of various bioactive compounds and pharmaceutical agents.[1][11] Its

derivatives have shown potential anticancer activity, and it is used to synthesize GSK-3

inhibitors and other molecules with therapeutic potential.[13][14]

Applications of 5-Bromoindole
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5-Bromoindole
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Click to download full resolution via product page

Key application areas of 5-Bromoindole in science and industry.

The indole scaffold is a privileged structure in drug discovery, and the bromine atom at the 5-

position provides a handle for further chemical modifications, such as cross-coupling reactions,

to build molecular complexity. This makes 5-Bromoindole a valuable precursor for creating

libraries of compounds for high-throughput screening in drug discovery programs.
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Safety and Handling
5-Bromoindole is considered an irritant.[2] Exposure may cause irritation to the skin, eyes,

and respiratory system.[15] It is recommended to handle this compound with appropriate

personal protective equipment, including gloves, safety goggles, and a lab coat, in a well-

ventilated area or under a fume hood.[15][16] In case of contact with eyes, rinse immediately

with plenty of water and seek medical advice.[2] If on skin, wash with plenty of water.

Conclusion
5-Bromoindole is a chemical compound with significant utility in the fields of pharmaceutical

synthesis and materials science. Its well-defined physicochemical properties and reactivity

make it an important intermediate for the development of new therapeutic agents and

functional materials. This guide provides essential technical information to support its safe and

effective use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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